2-[1-(azepan-1-yl)ethyl]-1-(2-methylprop-2-en-1-yl)-1H-benzimidazole
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Overview
Description
2-[1-(AZEPAN-1-YL)ETHYL]-1-(2-METHYLPROP-2-EN-1-YL)-1H-1,3-BENZODIAZOLE is an organic compound with a complex structure that includes an azepane ring, a benzodiazole core, and a methylprop-2-en-1-yl group
Preparation Methods
The synthesis of 2-[1-(AZEPAN-1-YL)ETHYL]-1-(2-METHYLPROP-2-EN-1-YL)-1H-1,3-BENZODIAZOLE involves several steps. The synthetic route typically starts with the preparation of the benzodiazole core, followed by the introduction of the azepane ring and the methylprop-2-en-1-yl group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve scaling up these reactions using continuous flow reactors to enhance efficiency and reduce costs .
Chemical Reactions Analysis
2-[1-(AZEPAN-1-YL)ETHYL]-1-(2-METHYLPROP-2-EN-1-YL)-1H-1,3-BENZODIAZOLE undergoes various chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. 4
Scientific Research Applications
2-[1-(AZEPAN-1-YL)ETHYL]-1-(2-METHYLPROP-2-EN-1-YL)-1H-1,3-BENZODIAZOLE has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials with specific properties, such as polymers and coatings
Mechanism of Action
The mechanism of action of 2-[1-(AZEPAN-1-YL)ETHYL]-1-(2-METHYLPROP-2-EN-1-YL)-1H-1,3-BENZODIAZOLE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
2-[1-(AZEPAN-1-YL)ETHYL]-1-(2-METHYLPROP-2-EN-1-YL)-1H-1,3-BENZODIAZOLE can be compared with similar compounds such as:
2-(AZEPAN-1-YL)ETHYL METHACRYLATE: This compound has a similar azepane ring but differs in the rest of its structure.
2-(AZEPAN-1-YL)ETHYL 2-METHYLPROP-2-ENOATE: Another similar compound with slight variations in its functional groups
Properties
Molecular Formula |
C19H27N3 |
---|---|
Molecular Weight |
297.4 g/mol |
IUPAC Name |
2-[1-(azepan-1-yl)ethyl]-1-(2-methylprop-2-enyl)benzimidazole |
InChI |
InChI=1S/C19H27N3/c1-15(2)14-22-18-11-7-6-10-17(18)20-19(22)16(3)21-12-8-4-5-9-13-21/h6-7,10-11,16H,1,4-5,8-9,12-14H2,2-3H3 |
InChI Key |
OPKNGYJEOISNHG-UHFFFAOYSA-N |
Canonical SMILES |
CC(C1=NC2=CC=CC=C2N1CC(=C)C)N3CCCCCC3 |
Origin of Product |
United States |
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